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Compound Name:
bromophenyl)carbamate

CAS No.: 1087797-98-5

Cat. No.: B1518901

Get Quote

2,2,2-trifluoroethyl N-(3-bromophenyl)carbamate is a synthetic organic compound that, at
first glance, appears to be a simple substituted carbamate. However, a deeper analysis of its
structure reveals a convergence of three distinct and highly valuable functional motifs in the
context of medicinal chemistry and materials science: the carbamate linker, the trifluoroethyl
group, and the bromophenyl ring. The carbamate group serves as a metabolically robust and
conformationally influential bioisostere of the amide bond, a cornerstone of biological systems.
[1] The incorporation of a trifluoromethyl (CF3) group is a well-established strategy in drug
design to enhance critical properties such as metabolic stability, lipophilicity, and binding
affinity.[2][3] Simultaneously, the bromine atom provides a versatile synthetic handle for
introducing further molecular complexity through a variety of cross-coupling reactions.

This guide, intended for researchers, scientists, and professionals in drug development,
provides a comprehensive technical overview of the core chemical properties of this
compound. We will delve into its synthesis, spectroscopic signature, and chemical reactivity,
grounding the discussion in mechanistic principles and providing practical, field-proven insights
into its characterization and potential applications.
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Section 1: Core Physicochemical and Structural
Data

The fundamental properties of a molecule dictate its behavior in both chemical and biological
systems. The combination of a halogenated aromatic ring and a fluorinated alkyl chain in 2,2,2-
trifluoroethyl N-(3-bromophenyl)carbamate results in a compound with distinct

characteristics.
Property Value Source
CAS Number 1087797-98-5 [4]
Molecular Formula CoH7BrFsNO:2 [4]
Molecular Weight 298.06 g/mol [4]
SMILES o=clocen) [4]
(F)F)NC1=CC=CC(Br)=C1
Predicted XlogP 3.7 [5]

The predicted XlogP value of 3.7 suggests significant lipophilicity, a direct consequence of the
trifluoromethyl and bromo substituents. This property is often desirable in drug candidates to
facilitate passage through cellular membranes, although it must be balanced to maintain
adequate aqueous solubility.

Section 2: Synthesis and Mechanistic Insights

The most direct and widely employed method for synthesizing N-aryl carbamates is the
reaction of an isocyanate with an alcohol.[2] This pathway is highly efficient for the preparation
of 2,2,2-trifluoroethyl N-(3-bromophenyl)carbamate.

Primary Synthetic Route: Isocyanate-Alcohol Coupling

The synthesis involves the nucleophilic addition of the hydroxyl group of 2,2,2-trifluoroethanol
to the highly electrophilic central carbon atom of 3-bromophenyl isocyanate.[6] The reaction
proceeds readily, often at room temperature, and is typically high-yielding. The choice of a non-
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protic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF) is critical to prevent
unwanted side reactions with the isocyanate.

Caption: Synthetic pathway for 2,2,2-trifluoroethyl N-(3-bromophenyl)carbamate.

Experimental Protocol: Synthesis

Disclaimer: This protocol is a representative example and should be performed by qualified
personnel with appropriate safety precautions.

e Preparation: To a solution of 3-bromophenyl isocyanate (1.0 eq) in anhydrous
dichloromethane (DCM, ~0.2 M) under a nitrogen atmosphere, add 2,2,2-trifluoroethanol
(1.05 eq) dropwise at 0 °C.

o Reaction: Allow the reaction mixture to warm to room temperature and stir for 4-6 hours.
Monitor the reaction progress by Thin Layer Chromatography (TLC), observing the
consumption of the isocyanate.

o Work-up: Upon completion, concentrate the reaction mixture under reduced pressure.

« Purification: Purify the resulting crude solid by recrystallization from a suitable solvent
system (e.g., ethyl acetate/hexanes) or by column chromatography on silica gel to afford the
pure product.

 Validation: Confirm the identity and purity of the final compound using NMR, IR, and Mass
Spectrometry as described in the following section.

Section 3: Spectroscopic Characterization

Rigorous spectroscopic analysis is essential for the unambiguous identification and quality
control of the synthesized compound. The unique structural features of 2,2,2-trifluoroethyl N-
(3-bromophenyl)carbamate give rise to a distinct and informative spectroscopic signature.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework and
the electronic environment of the fluorine atoms. A key feature of N-substituted carbamates is
the potential for hindered rotation around the N-C(O) bond due to its partial double-bond
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character. This can lead to the existence of E and Z rotational isomers (rotamers), which may

be observable as separate signals at low temperatures.[7][8]

Z-isomer

Z-rotamer (cis) -

Click to download full resolution via product page

E-isomer

-+ E-rotamer (trans)

Caption: E/Z rotational isomers (rotamers) of the carbamate bond.

Predicted NMR Data:

Predicted Coupling

Nucleus Chemical Shift  Multiplicity Constant (J, Assignment
(3, ppm) Hz)

H 9.5-105 broad singlet - N-H

7.1-7.8 multiplet - Ar-H

45-47 quartet 3)(H,F) = 8-9 O-CH2-CFs

13C ~153 singlet - C=0

122.5 (q) tet HCR) =217 CF
~122. uarte -CFs
g a 279

115 - 140 multiple signals - Ar-C

~61.5 () guartet 2J(C,F) = 35-37 -CH2-

19F ~-74 triplet 3J(F,H) = 8-9 -CF3

Note: The observation of two sets of signals for the trifluoroethyl group in 3C and °F NMR

would be strong evidence for the presence of rotamers at the analysis temperature.[7][8]
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Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the key functional groups present in the molecule.

Wavenumber (cm~?) Intensity Assignment

~3300 Medium, Sharp N-H Stretch

~3100-3000 Medium Aromatic C-H Stretch
~1730-1710 Strong C=0 Stretch (Carbamate)
~1590, 1480 Medium-Strong Aromatic C=C Bending
~1280-1150 Very Strong C-F Stretch

~1220 Strong C-O Stretch

Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight and provides structural information through
fragmentation analysis. The most critical diagnostic feature is the isotopic signature of bromine.

e Molecular lon (M*): A prominent molecular ion peak will be observed.

» Bromine Isotope Pattern: Due to the natural abundance of 7°Br and 8!Br isotopes, there will
be two peaks of nearly equal intensity for any bromine-containing fragment: the M* peak and
an M+2 peak.

o Key Fragmentation: The primary fragmentation pathway is expected to be the cleavage of
the carbamate bond.
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Caption: Plausible mass spectrometry fragmentation pathways.

Section 4: Chemical Reactivity and Stability

The reactivity of 2,2,2-trifluoroethyl N-(3-bromophenyl)carbamate is governed by its three
primary functional components.

o Carbamate Core: The carbamate linkage is significantly more stable to hydrolysis than an
ester but can be cleaved under forcing acidic or basic conditions to release 3-bromoaniline
and 2,2,2-trifluoroethanol.[2] The mechanism of base-catalyzed hydrolysis for such
monosubstituted carbamates proceeds through the formation of an isocyanate anion
intermediate.[1] This stability is a key reason for the prevalence of carbamates in drug
molecules.[1]

o Trifluoroethyl Group: The powerful electron-withdrawing nature of the CFs group makes the
adjacent methylene protons slightly acidic and influences the reactivity of the ester portion of
the carbamate. 2,2,2-Trifluoroethanol itself is often used as a solvent to modulate reactivity in
chemical reactions.[9]

e Bromophenyl Ring: The bromine atom is the most versatile site for synthetic elaboration. It
readily participates in a wide array of palladium-catalyzed cross-coupling reactions (e.g.,
Suzuki, Heck, Sonogashira, Buchwald-Hartwig amination), allowing for the attachment of
diverse aryl, alkyl, alkyne, or amine groups. This makes the title compound an excellent
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starting material or intermediate for generating a library of analogues for structure-activity
relationship (SAR) studies.

Section 5: Significance and Applications in Drug
Development

While not a drug itself, 2,2,2-trifluoroethyl N-(3-bromophenyl)carbamate represents a highly
valuable building block for drug discovery programs. Its utility stems from the strategic
combination of its structural features:

o Scaffold for Library Synthesis: The synthetically accessible bromine handle allows for rapid
diversification, enabling the exploration of chemical space around the 3-position of the
phenyl ring.

» Enhanced Pharmacokinetic Profile: The trifluoroethyl group is a proven moiety for improving
metabolic stability and tuning lipophilicity, which can lead to better oral bioavailability and a
longer half-life for a potential drug candidate.[3]

» Bioisosteric Replacement: The carbamate group acts as a stable mimic of the peptide bond,
making it a suitable linker in peptidomimetics or other classes of enzyme inhibitors where
amide bond hydrolysis is a liability.[1] It can participate in crucial hydrogen bonding
interactions with biological targets.[1]

In essence, this compound serves as a pre-packaged fragment that combines a versatile
synthetic handle with a pharmacokinetically favorable group, all connected by a biologically
relevant linker. Its application allows medicinal chemists to efficiently construct and test novel
molecular architectures in the search for new therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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